Cas no 10605-43-3 (Benzene, 1,1'-ethenylidenebis[4-bromo-)

Benzene, 1,1'-ethenylidenebis[4-bromo- structure
10605-43-3 structure
Product Name:Benzene, 1,1'-ethenylidenebis[4-bromo-
CAS No:10605-43-3
MF:C14H10Br2
MW:338.037202358246
CID:1169866
PubChem ID:13011344
Update Time:2025-04-20

Benzene, 1,1'-ethenylidenebis[4-bromo- Chemical and Physical Properties

Names and Identifiers

    • 4,4'-(ethene-1,1-diyl)bis(bromobenzene)
    • .1,1-bis(4-bromophenyl)ethene
    • .1,1-bis-(4-bromo-phenyl)-ethene
    • .1,1-bis(4-bromophenyl)ethylene
    • .1,1-bis(p-bromophenyl)ethylene
    • .4,4'-dibromophenylethylene
    • 2,2-bis-(p-bromophenyl)ethylene
    • 10605-43-3
    • SCHEMBL5049280
    • 1,1a(2)-Ethenylidenebis[4-bromobenzene]
    • KSC-7-265
    • KUC105806N
    • 4,4'-dibromodiphenylethylene
    • DTXSID201289320
    • Benzene, 1,1'-ethenylidenebis[4-bromo-
    • Inchi: 1S/C14H10Br2/c1-10(11-2-6-13(15)7-3-11)12-4-8-14(16)9-5-12/h2-9H,1H2
    • InChI Key: BGSJPNSNYIXYBU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(=C)C1C=CC(=CC=1)Br

Computed Properties

  • Exact Mass: 335.91500
  • Monoisotopic Mass: 335.91493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 5.27310
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